Cas no 933752-65-9 (1-[1-(3-chlorophenyl)cyclopentyl]methanamine)

1-[1-(3-chlorophenyl)cyclopentyl]methanamine structure
933752-65-9 structure
Product Name:1-[1-(3-chlorophenyl)cyclopentyl]methanamine
CAS No:933752-65-9
MF:C12H16ClN
MW:209.715142250061
MDL:MFCD09904044
CID:4660162
PubChem ID:20110058
Update Time:2024-10-26

1-[1-(3-chlorophenyl)cyclopentyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Chlorophenyl)cyclopentanemethanamine
    • Cyclopentanemethanamine, 1-(3-chlorophenyl)-
    • 1-(3-chlorophenyl)cyclopentyl]methanamine
    • 1-[1-(3-chlorophenyl)cyclopentyl]methanamine
    • (1-(3-Chlorophenyl)cyclopentyl)methanamine
    • AC7341
    • [1-(3-chlorophenyl)cyclopentyl]methanamine
    • CCG-358069
    • SY177242
    • Z361883778
    • AKOS000345315
    • EN300-53854
    • BS-52660
    • CS-0251172
    • 933752-65-9
    • MFCD09904044
    • MDL: MFCD09904044
    • Inchi: 1S/C12H16ClN/c13-11-5-3-4-10(8-11)12(9-14)6-1-2-7-12/h3-5,8H,1-2,6-7,9,14H2
    • InChI Key: RUCYJFAAKGHQNI-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC(Cl)=C2)(CN)CCCC1

Computed Properties

  • Exact Mass: 209.0971272g/mol
  • Monoisotopic Mass: 209.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 313.9±25.0 °C at 760 mmHg
  • Flash Point: 175.8±11.2 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-[1-(3-chlorophenyl)cyclopentyl]methanamine Security Information

1-[1-(3-chlorophenyl)cyclopentyl]methanamine Pricemore >>

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